Cas no 1489778-22-4 (3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride)

• Product Name: 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride
• CAS No: 1489778-22-4
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 5160920
• PubChem ID: 65013032
• Update Time: 2025-06-15

3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 3-methyl-2-[(2-methylpropoxy)methyl]-
• 2-(Isobutoxymethyl)-3-methylbutane-1-sulfonyl chloride
• 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO3S/c1-8(2)5-14-6-10(9(3)4)7-15(11,12)13/h8-10H,5-7H2,1-4H3
• InChI Key： IKMREDDNSACSAH-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCC(C)C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride

Comprehensive Overview of 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1489778-22-4)

3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1489778-22-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its versatility in chemical transformations. Researchers and industry professionals frequently search for synthetic routes, safety data, and applications of this compound, reflecting its growing importance in modern chemistry.

The 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride is particularly notable for its role in nucleophilic substitution reactions, where it acts as an efficient sulfonylation agent. Its branched alkoxy group enhances solubility in non-polar solvents, making it a preferred choice for reactions requiring mild conditions. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

From a structural perspective, the compound's sulfonyl chloride moiety is highly reactive, enabling its use in peptide coupling and polymer chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity, a critical factor for high-yield reactions. Users often inquire about storage conditions and handling precautions, emphasizing the need for clear technical documentation.

In the context of pharmaceutical research, 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride serves as a key intermediate for API development. Its compatibility with heterocyclic compounds has been explored in drug discovery programs targeting enzyme inhibition. Online discussions frequently highlight its potential in catalysis and material science, underscoring its interdisciplinary relevance.

Emerging patent literature reveals innovative applications of this compound in advanced material synthesis, particularly for functionalized surfaces. The CAS No. 1489778-22-4 is increasingly referenced in academic publications, with studies focusing on its kinetic properties and regioselectivity in complex reactions. This aligns with the broader scientific community's focus on precision chemistry and molecular design.

For laboratory use, proper quenching protocols and waste disposal methods are essential considerations when working with 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride. Recent safety guidelines emphasize the importance of ventilation systems and personal protective equipment, addressing common queries from first-time users. The compound's stability profile under various temperature conditions is another frequently researched aspect.

In summary, 3-methyl-2-(2-methylpropoxy)methylbutane-1-sulfonyl chloride (CAS No. 1489778-22-4) represents a valuable tool for chemists exploring molecular functionalization. Its balanced reactivity and selectivity make it indispensable for both industrial-scale production and academic research. As synthetic methodologies evolve, this compound continues to inspire innovations across multiple chemical disciplines.